1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile

• IUPAC Name: 1-methyl-2-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C11H12N2O/c1-13-10-5-3-2-4-8(10)6-9(7-12)11(13)14/h6H,2-5H2,1H3
• InChI Key: BWGFDJAYNQDVMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C=C(C1=O)C#N
• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol

Description

“1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile” is a chemical compound. It is a derivative of hexahydroquinoline, a class of compounds that have been studied for their potential biological activities.

Mechanism of Action

The mechanism of action of 1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of cellular signaling pathways. This compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile in lab experiments is its relatively simple synthesis method. However, one limitation is that it may not be readily available in large quantities, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research of 1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the exploration of this compound's potential use in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic effects.
Conclusion
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential use in various applications. Its synthesis method is relatively simple, and it has been studied for its potential use in the treatment of cancer and Alzheimer's disease. Further research is needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of 1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile involves the reaction of 2,3,4,5-tetrahydro-1,2,5,6,7,8-hexaquinoline with acetic anhydride and sodium cyanide. The resulting product is then treated with hydrochloric acid to obtain this compound. This synthesis method has been reported in several research papers and has been found to be efficient and cost-effective.

Scientific Research Applications

1-Methyl-2-oxo-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile has been studied for its potential use in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the preparation of metal complexes, and as a building block for the synthesis of other compounds. This compound has also been studied for its potential use in the treatment of cancer and Alzheimer's disease.